Cas no 1797015-56-5 (N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide
• CAS No: 1797015-56-5
• MF: C₁₄H₁₄F₃N₃O₂S
• MW: 345.340072154999
• CID: 5371251
• Update Time: 2025-07-09

N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(trifluoromethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-1-yl]ethyl]thiophene-3-carboxamide
• 3-Thiophenecarboxamide, N-[2-[6,7-dihydro-3-(trifluoromethyl)pyrano[4,3-c]pyrazol-1(4H)-yl]ethyl]-
• N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide

• Inchi： 1S/C14H14F3N3O2S/c15-14(16,17)12-10-7-22-5-1-11(10)20(19-12)4-3-18-13(21)9-2-6-23-8-9/h2,6,8H,1,3-5,7H2,(H,18,21)
• InChI Key： QTLZCOBMWDHNQQ-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCN1C2CCOCC=2C(C(F)(F)F)=N1)=O

Additional information on N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide

Professional Introduction to N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide (CAS No. 1797015-56-5)

N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1797015-56-5, represents a unique molecular architecture that combines a thiophene core with a pyrazole moiety, both of which are well-documented for their pharmacological properties. The presence of a trifluoromethyl group further enhances its potential as a bioactive molecule by influencing its electronic and steric properties.

The structural features of N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide make it an intriguing candidate for further investigation in medicinal chemistry. The thiophene ring is a common scaffold in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors. In contrast, the pyrazole ring is another pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two heterocyclic systems in a single molecule suggests that this compound may exhibit multiple biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The trifluoromethyl group in the pyrazole moiety is particularly noteworthy, as it can modulate the electronic properties of the molecule, potentially enhancing its binding affinity to certain receptors. This feature has been exploited in the development of various drug candidates where the trifluoromethyl group acts as an important pharmacophore.

In the context of drug discovery, N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide represents a promising lead compound that warrants further exploration. Its unique structural features and potential biological activities make it an attractive candidate for preclinical studies. Researchers are particularly interested in evaluating its efficacy against various diseases, including cancer and inflammatory disorders. The compound's ability to interact with multiple biological targets suggests that it may have therapeutic applications in multiple therapeutic areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. The use of protecting group strategies is essential to prevent unwanted side reactions and ensure the integrity of the functional groups throughout the synthesis.

Evaluation of the pharmacological properties of N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide has already begun in several academic and industrial laboratories. Initial studies have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis in these cells suggests that it may have potential as an anticancer agent. Further investigations are underway to determine its mechanism of action and to identify any possible toxicities or side effects.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide can accelerate this process by serving as valuable starting points for drug design. By leveraging computational tools and experimental data, researchers can rapidly screen large libraries of compounds for potential bioactivity. This approach has revolutionized drug discovery by enabling the identification of promising candidates more efficiently than traditional methods.

The future prospects for N-{2-[3-(trifluoromethyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl]ethyl}thiophene-3-carboxamide are bright given its unique structural features and potential biological activities. As research continues to uncover new therapeutic applications for this compound and similar molecules, it is likely that it will play an important role in the development of novel treatments for various diseases. The combination of traditional organic synthesis techniques with modern computational methods will be crucial in realizing this potential.